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Compound of Interest

Compound Name: Friedelan-3-one

Cat. No.: B13398878

Essential Safety and Handling Guide for
Friedelan-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
Friedelan-3-one, a pentacyclic triterpenoid utilized in various research applications. While
Friedelan-3-one is reported as not meeting GHS hazard criteria, indicating low acute toxicity,
adherence to proper laboratory safety protocols is crucial to ensure a safe working
environment.[1] This document outlines the necessary personal protective equipment (PPE),
step-by-step handling procedures, and appropriate disposal methods.

Key Safety and Physical Data

The following tables summarize the essential quantitative data for Friedelan-3-one.
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Chemical and Physical Properties

Molecular Formula C30Hs00
Molecular Weight 426.72 g/mol [2]
Appearance Solid[2]
Melting Point 262-265 °C[2]

- Insoluble in water, soluble in chloroform, and
Solubility ) )

sparingly soluble in ethanol.[3]

Storage Class Combustible Solid[2]

Hazard Information

GHS Classification Not reported to meet GHS hazard criteria.[1]

) As a combustible solid, avoid ignition sources.
Primary Hazards . i R
As a powder, inhalation should be minimized.

Personal Protective Equipment (PPE)

The minimum recommended personal protective equipment when handling Friedelan-3-one is
detailed below.

PPE Category Recommended Equipment
Hand Protection Nitrile gloves.
Eye Protection Safety glasses or goggles.

, _ N95 dust mask, particularly when handling the
Respiratory Protection
powder form.[2]

Body Protection Standard laboratory coat.

Experimental Protocol: Handling and Weighing
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A precise and safe methodology for handling Friedelan-3-one is critical. The following protocol
outlines the step-by-step process for weighing the solid compound.

Objective: To accurately weigh a specific quantity of Friedelan-3-one powder while minimizing
exposure and contamination.

Materials:

Friedelan-3-one solid

Analytical balance

Spatula

Weighing paper or boat

Appropriate receiving vessel (e.g., flask, vial)

Personal Protective Equipment (as specified above)

Procedure:

e Preparation:

o Ensure the analytical balance is clean, calibrated, and located in an area free from drafts.

o Don the required personal protective equipment: lab coat, safety glasses, nitrile gloves,
and an N95 dust mask.

e Taring the Balance:
o Place a clean piece of weighing paper or a weighing boat on the balance pan.
o Close the balance doors and press the "tare" or "zero" button to zero the mass.
e Weighing the Compound:

o Carefully open the container of Friedelan-3-one.
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o Using a clean spatula, transfer a small amount of the powder onto the weighing
paper/boat.

o Monitor the mass on the balance display. Add or remove small amounts of the compound
until the desired mass is reached.

o Avoid spilling the powder. If a spill occurs, clean it immediately according to the spill
cleanup protocol.

e Transferring the Compound:

o Once the desired mass is achieved, carefully remove the weighing paper/boat from the
balance.

o Gently tap the weighing paper/boat to transfer the powder into the designated receiving
vessel.

e Post-Weighing:

[e]

Securely close the container of Friedelan-3-one.

o

Clean the spatula and the work area.

[¢]

Dispose of the used weighing paper/boat and any contaminated materials in the
designated solid waste container.

[¢]

Remove and dispose of gloves properly, and wash hands thoroughly.

Operational and Disposal Plan

A clear plan for storage and disposal is essential for laboratory safety and environmental
responsibility.

Storage:
« Store Friedelan-3-one in a tightly sealed container.

o Keep the container in a cool, dry, and well-ventilated area.
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» Store away from sources of ignition as it is a combustible solid.[2]

Spill Cleanup:

Ensure proper PPE is worn before addressing the spill.

For a small spill of solid material, gently sweep it up, avoiding the generation of dust.

Place the spilled material and any contaminated cleaning materials (e.g., paper towels,
wipes) into a sealed container labeled as "Solid Chemical Waste."

Clean the spill area with an appropriate solvent and then wash with soap and water.

Waste Disposal: As Friedelan-3-one is not classified as a hazardous waste, disposal should
follow standard procedures for non-hazardous solid chemical waste.[1][4][5]

e Collection:

o Collect all solid waste, including unused Friedelan-3-one and contaminated materials
(e.q., gloves, weighing paper), in a designated, leak-proof container with a secure lid.

o The container must be clearly labeled as "Non-Hazardous Solid Chemical Waste" and list
"Friedelan-3-one" as a primary constituent.[6]

o Storage of Waste:

o Store the waste container in a designated waste accumulation area, away from general
laboratory traffic.

e Disposal:

o Arrange for the disposal of the solid waste through your institution's environmental health
and safety (EHS) office or a licensed chemical waste disposal service.[7][8]

o Do not dispose of solid Friedelan-3-one in the regular trash or down the drain.[5][6]

First Aid Measures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.sigmaaldrich.com/IE/en/product/aldrich/855022
https://www.benchchem.com/product/b13398878?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Friedelin
https://ehs.oregonstate.edu/hmgnonhaz
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b13398878?utm_src=pdf-body
https://www.benchchem.com/product/b13398878?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/chemical-waste-solids
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b13398878?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/chemical-waste-solids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13398878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

In the event of accidental exposure, follow these immediate first aid procedures.

Exposure Route First Aid Protocol

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove any contaminated

clothing.

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ] ] i )
holding the eyelids open. Seek medical attention

if irritation persists.

Move the individual to fresh air. If breathing is

Inhalation - ) .
difficult, seek medical attention.

Rinse the mouth with water. Do not induce

Ingestion . ) . . .
vomiting. Seek immediate medical attention.

Workflow and Logic Diagrams

To visually represent the procedural steps for handling Friedelan-3-one, the following diagrams

have been generated.
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Caption: Workflow for weighing Friedelan-3-one solid.
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Waste Collection Final Disposal
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Caption: Disposal plan for Friedelan-3-one waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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